8-Chloro-4-phenylsulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
8-Chloro-4-phenylsulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
R-7050 is a TNF-α receptor antagonist. It acts by blocking receptor-adaptor molecule complex formation and subsequent receptor internalization, but not TNF-α ligand-receptor binding.
Brand Name:
Vulcanchem
CAS No.:
303997-35-5
VCID:
VC0540943
InChI:
InChI=1S/C16H8ClF3N4S/c17-9-6-7-11-12(8-9)24-13(22-23-15(24)16(18,19)20)14(21-11)25-10-4-2-1-3-5-10/h1-8H
SMILES:
C1=CC=C(C=C1)SC2=NC3=C(C=C(C=C3)Cl)N4C2=NN=C4C(F)(F)F
Molecular Formula:
C16H8ClF3N4S
Molecular Weight:
380.8 g/mol
8-Chloro-4-phenylsulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
CAS No.: 303997-35-5
Inhibitors
VCID: VC0540943
Molecular Formula: C16H8ClF3N4S
Molecular Weight: 380.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 303997-35-5 |
---|---|
Product Name | 8-Chloro-4-phenylsulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline |
Molecular Formula | C16H8ClF3N4S |
Molecular Weight | 380.8 g/mol |
IUPAC Name | 8-chloro-4-phenylsulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline |
Standard InChI | InChI=1S/C16H8ClF3N4S/c17-9-6-7-11-12(8-9)24-13(22-23-15(24)16(18,19)20)14(21-11)25-10-4-2-1-3-5-10/h1-8H |
Standard InChIKey | SUUMKHOVGVYGOP-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)SC2=NC3=C(C=C(C=C3)Cl)N4C2=NN=C4C(F)(F)F |
Canonical SMILES | C1=CC=C(C=C1)SC2=NC3=C(C=C(C=C3)Cl)N4C2=NN=C4C(F)(F)F |
Appearance | Solid powder |
Description | R-7050 is a TNF-α receptor antagonist. It acts by blocking receptor-adaptor molecule complex formation and subsequent receptor internalization, but not TNF-α ligand-receptor binding. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | R-7050; R 7050; R7050; TNF-α Antagonist III; |
Reference | 1: Mulay SR, Eberhard JN, Desai J, Marschner JA, Kumar SV, Weidenbusch M, Grigorescu M, Lech M, Eltrich N, Müller L, Hans W, Hrabě de Angelis M, Vielhauer V, Hoppe B, Asplin J, Burzlaff N, Herrmann M, Evan A, Anders HJ. Hyperoxaluria Requires TNF Receptors to Initiate Crystal Adhesion and Kidney Stone Disease. J Am Soc Nephrol. 2017 Mar;28(3):761-768. doi: 10.1681/ASN.2016040486. Epub 2016 Sep 9. PubMed PMID: 27612997; PubMed Central PMCID: PMC5328164. 2: Yang N, Liang Y, Yang P, Wang W, Zhang X, Wang J. TNF-α receptor antagonist attenuates isoflurane-induced cognitive impairment in aged rats. Exp Ther Med. 2016 Jul;12(1):463-468. Epub 2016 Apr 18. PubMed PMID: 27347079; PubMed Central PMCID: PMC4906939. 3: Ma Y, Cheng Q, Wang E, Li L, Zhang X. Inhibiting tumor necrosis factor-α signaling attenuates postoperative cognitive dysfunction in aged rats. Mol Med Rep. 2015 Aug;12(2):3095-100. doi: 10.3892/mmr.2015.3744. Epub 2015 May 7. PubMed PMID: 25955232. 4: Wu W, Zhang H. Role of tumor necrosis factor-α and interleukin-1β in anorexia induction following oral exposure to the trichothecene deoxynivalenol (vomitoxin) in the mouse. J Toxicol Sci. 2014;39(6):875-86. PubMed PMID: 25392278. 5: King MD, Alleyne CH Jr, Dhandapani KM. TNF-alpha receptor antagonist, R-7050, improves neurological outcomes following intracerebral hemorrhage in mice. Neurosci Lett. 2013 May 10;542:92-6. doi: 10.1016/j.neulet.2013.02.051. Epub 2013 Mar 7. PubMed PMID: 23499961; PubMed Central PMCID: PMC3744337. |
PubChem Compound | 1486608 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume